4-[(7-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol

• IUPAC Name: 4-[(7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol
• InChI: InChI=1S/C16H22FNO2/c17-11-3-8-16-14(10-11)15(2-1-9-20-16)18-12-4-6-13(19)7-5-12/h3,8,10,12-13,15,18-19H,1-2,4-7,9H2
• InChI Key: XUFBAWQVGHKWPO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C=CC(=C2)F)OC1)NC3CCC(CC3)O
• Molecular Formula: C16H22FNO2
• Molecular Weight: 279.35 g/mol

Description

4-[(7-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol is a synthetic compound that has been studied for its potential applications in scientific research. Also known as FTOH, this compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of FTOH is not fully understood, but it is believed to interact with certain proteins in the body in a specific way. This interaction could lead to changes in the function of these proteins, which could have a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
FTOH has been shown to have a variety of biochemical and physiological effects, including changes in the activity of certain enzymes and receptors in the body. These effects could have implications for a variety of biological processes, including metabolism, inflammation, and neurotransmission.

Advantages and Limitations for Lab Experiments

One advantage of using FTOH in lab experiments is that it is a synthetic compound, which means that it can be produced in large quantities and with a high degree of purity. However, one limitation is that the exact mechanism of action is not fully understood, which could make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on FTOH. One area of interest is its potential use as a therapeutic agent for certain diseases, such as inflammation and metabolic disorders. Another potential direction is the development of new tools for studying the function of specific proteins in the body. Additionally, further research is needed to fully understand the mechanism of action of FTOH and its potential implications for human health.

Synthesis Methods

The synthesis of FTOH involves several steps, including the reaction of 7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine with cyclohexanone, followed by reduction and hydrolysis. The resulting product is 4-[(7-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol.

Scientific Research Applications

FTOH has been studied for its potential applications in several areas of scientific research. One area of interest is its potential use as a tool for studying the function of certain proteins in the body. FTOH has been shown to interact with certain proteins in a specific way, which could help researchers better understand their function.